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Compound of Interest

Compound Name: Rhenium fluoride

CAS No.: 149852-31-3

Cat. No.: B132873

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, characteristics, and

experimental considerations for rhenium(VI) fluoride (ReF₆). The information is intended to

support research, scientific, and developmental applications of this compound.

Core Properties and Characteristics
Rhenium(VI) fluoride, also known as rhenium hexafluoride, is a binary compound of rhenium

and fluorine. It is one of the seventeen known binary hexafluorides and is a significant material

in the electronics industry for depositing thin films of rhenium.[1][2][3]

Physical Properties
ReF₆ is a volatile, yellow crystalline solid at temperatures below 18.5 °C and a liquid at room

temperature.[1][4] It is characterized by its strong hygroscopicity, fuming in humid air.[5] The

solid material undergoes a phase transition at -3.5 °C.[5]
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Rhenium(VI) fluoride is a potent oxidizing agent and a Lewis acid.[1] It reacts violently with

water and readily hydrolyzes to produce hydrofluoric acid, posing a significant corrosive

hazard.[6] It is soluble in anhydrous hydrogen fluoride.[7]

Key chemical reactions include:

Reaction with Water: Decomposes in water, as well as in sulfuric and nitric acid.[5]

Reaction with Base: Dissolves in sodium hydroxide to form perrhenic acid and sodium

fluoride.[5]

Reduction: Can be reduced to rhenium tetrafluoride (ReF₄) by hydrogen, sulfur dioxide, or

carbon monoxide at 400-500 °C. At higher temperatures, it can be further reduced to metallic

rhenium.[5]

Reaction with Oxygen: When heated in the presence of oxygen, it converts to rhenium

oxyfluorides, such as ReOF₄ and ReO₃F.[5]

Lewis Acidity: It reacts with alkali fluorides, such as potassium fluoride (KF), to form

complexes like K₂ReF₈.[1]

Oxidation: It can oxidize nitric oxide (NO) to form nitrosyl hexafluororhenate ([NO][ReF₆]).[1]

Structural Information
In the gaseous or liquid phase, the ReF₆ molecule possesses an octahedral molecular

geometry with a point group of Oₕ.[1] The solid structure, determined at -140 °C, is

orthorhombic with the space group Pnma.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of rhenium(VI) fluoride.
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Property Value Citations

Chemical Formula ReF₆ [1]

Molar Mass 300.20 g/mol [1]

Appearance Yellow crystalline solid or liquid [1][4]

Melting Point 18.5 °C (65.3 °F; 291.6 K) [1][4]

Boiling Point 33.7 °C (92.7 °F; 306.8 K) [1][4]

Density 4.94 g/cm³ (solid) [1]

Crystal Structure Orthorhombic (at -140 °C) [1]

Space Group Pnma [1]

Lattice Parameters
a = 9.417 Å, b = 8.570 Å, c =

4.965 Å
[1]

Re–F Bond Length 1.823 Å [1]

Molecular Structure Visualization
The octahedral geometry of the rhenium(VI) fluoride molecule is a key aspect of its chemical

behavior.
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Caption: Octahedral molecular structure of Rhenium(VI) Fluoride (ReF₆).

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of rhenium(VI) fluoride are not

extensively available in open literature due to the hazardous nature of the reagents. However,

the primary synthetic routes are outlined below.

Synthesis from Rhenium Heptafluoride
One common method for preparing high-purity rhenium(VI) fluoride involves the reduction of

rhenium heptafluoride (ReF₇) with rhenium metal.

Reaction: 6 ReF₇ + Re → 7 ReF₆[1]

Conditions: The reaction is typically carried out at 300 °C in a pressure vessel.[1][6]

Methodology: Rhenium heptafluoride is passed over heated rhenium metal in a sealed, high-

pressure reactor. The resulting ReF₆ is then collected by condensation.

Direct Fluorination of Rhenium Metal
Rhenium(VI) fluoride can also be synthesized by the direct reaction of elemental rhenium with

fluorine gas.

Reaction: Re + 3 F₂ → ReF₆

Conditions: This reaction is reported to occur at 125 °C.[5]

Methodology: A stream of fluorine gas is passed over powdered or sponge rhenium metal in

a heated reactor. The product, ReF₆, is volatile and is collected in a cold trap. It is important

to control the reaction temperature and fluorine flow rate to minimize the formation of

rhenium heptafluoride (ReF₇).

Two-Step Fluorination and Reduction Method
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A method to optimize the yield of ReF₆ involves an initial fluorination followed by a reduction

step.[5]

Fluorination:

Reactants: Rhenium powder and nitrogen trifluoride (NF₃) gas.[5]

Conditions: Reaction temperature of 400-430 °C and pressure of 0.15-0.2 MPa.[5]

Procedure: Rhenium powder is placed in a reactor, and NF₃ gas is introduced at a

specified flow rate. The products, a mixture of ReF₆ and ReF₇, are collected in a

condenser as a mixed solid.[5]

Reduction:

Reactants: The mixed ReF₆/ReF₇ solid and additional rhenium powder.[5]

Conditions: Reaction temperature of 100-120 °C and pressure of 0.1-0.3 MPa.[5]

Procedure: The condensed solid is heated to sublimation, and the resulting gas mixture is

passed through a second reactor containing rhenium powder. The ReF₇ is reduced to

ReF₆, and the purified product is collected in a second condenser.[5]

The following diagram illustrates the workflow for the two-step synthesis method.
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Caption: Workflow for the two-step synthesis of Rhenium(VI) Fluoride.

Handling, Safety, and Applications
Safety and Handling
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Rhenium(VI) fluoride is a hazardous substance that requires careful handling in a well-

ventilated area, preferably a fume hood.[4][8] It is corrosive and can cause severe skin burns

and eye damage.[6] Personal protective equipment, including chemical-resistant gloves and

safety goggles, should be worn.[4][8] Due to its reactivity with water, it must be stored in a dry,

cool, and tightly sealed container.[8]

Applications
The primary application of rhenium(VI) fluoride is in the electronics industry for the chemical

vapor deposition (CVD) of rhenium films.[3] It is also used as an intermediate in the production

of high-purity rhenium metal and its alloys.[3] Additionally, ReF₆ is utilized in the synthesis of

certain pharmaceutical compounds containing metal-ligand complexes and serves as a reagent

in various areas of scientific research.[3]

Note on Signaling Pathways
The concept of "signaling pathways" is a biological term referring to a series of chemical

reactions within a cell that generate a response. As an inorganic chemical compound,

rhenium(VI) fluoride does not participate in biological signaling pathways. The search term

"REF6" can also refer to a protein (Relative of Early Flowering 6) involved in gene regulation in

plants, which is unrelated to rhenium(VI) fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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